Cas no 2172483-52-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid
• CAS No: 2172483-52-0
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6461552
• PubChem ID: 165460775
• Update Time: 2025-05-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid
• EN300-1562611
• 2172483-52-0
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamido]acetic acid

• Inchi： 1S/C24H26F2N2O5/c1-14(2)28(12-22(30)31)21(29)11-20(23(25)26)27-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,23H,11-13H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： IMRRQLYMDRANEN-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid

Chemical Compound CAS No. 2172483-52-0: 2-{(9H-fluoren-9-yl)methoxycarbonylamino}-4,4-difluoro-N-(propan-2-yl)butanamidoacetic Acid

The compound with CAS number 2172483-52-0, known as 2-{(9H-fluoren-9-yl)methoxycarbonylamino}-4,4-difluoro-N-(propan-2-yl)butanamidoacetic acid, is a highly specialized organic molecule with significant applications in the fields of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluoro substituent, and an N-(propan-2-yl)butanamide moiety. The presence of these functional groups makes it a versatile building block in organic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have utilized its unique properties to synthesize novel polymers with enhanced thermal stability and mechanical strength. The Fmoc group, in particular, has been shown to play a critical role in controlling the polymerization process, leading to materials with tailored properties for applications in aerospace and electronics.

In addition to its role in materials science, this compound has also found applications in the pharmaceutical industry. The difluoro substituent has been demonstrated to enhance the bioavailability of certain drug candidates, making it a valuable intermediate in drug discovery. Recent studies have explored its potential as a precursor for developing anti-cancer agents, where its ability to target specific cellular pathways has shown promising results.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the Fmoc group through a nucleophilic substitution reaction and the subsequent coupling of the difluoro substituent via a palladium-catalyzed cross-coupling reaction. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been studied for its potential impact on sustainable chemistry. Researchers have investigated its degradation pathways under various conditions, revealing that it exhibits relatively low toxicity and biodegrades efficiently under aerobic conditions. This makes it a more eco-friendly alternative to traditional synthetic intermediates.

In conclusion, the compound with CAS number 2172483-52-0 represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it indispensable in various fields, from materials science to pharmaceuticals. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more significant role in shaping the future of chemical innovation.